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Compound Name: 3,7-Diiodo-1H-indazole
CAS No.: 1000342-61-9
Cat. No.: B1613679
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Executive Summary: The Halogen Bond Advantage

3,7-Diiodo-1H-indazole represents a specialized scaffold in the development of ATP-
competitive kinase inhibitors. Unlike the "pan-active" tetrabromo-benzotriazoles (e.g., TBB)
which rely on bulk hydrophobicity to fill the ATP pocket, the 3,7-diiodo substitution pattern offers
a precise geometric probe.

e Primary Utility: Structural probe for the "Gatekeeper" region (via C3) and Hinge Region
interactions (via C7).

o Key Mechanism: Halogen bonding (

-hole interactions) with backbone carbonyls in the kinase hinge region (e.g., Val116/Glul14
in CK2).[1]

« Status: While less potent as a standalone "naked" inhibitor compared to TBB, it serves as a
superior fragment-based lead for generating high-selectivity inhibitors (e.g., for Akt or specific
CK2 mutants) via palladium-catalyzed cross-coupling at the C3 position.
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Structural Basis & SAR Analysis

To understand the biological activity, one must analyze the binding thermodynamics driven by
the iodine atoms.

The "Gold Standard" Competitors

e TBB (4,5,6,7-Tetrabromo-1H-benzotriazole): The historical reference for CK2 inhibition.[2] It
fills the hydrophobic pocket indiscriminately, leading to promiscuity.

e TBI (4,5,6,7-Tetrabromo-1H-benzimidazole): A more stable analog of TBB with higher affinity
(Ki ~ 30 nM) but similar solubility issues.

The 3,7-Diiodo-1H-indazole Advantage

The 3,7-diiodo motif offers a distinct Structure-Activity Relationship (SAR) profile:

Position Chemical Feature Biological Function

Faces the "Gatekeeper"
residue (e.g., Phell3 in CK2).
) ] The iodine here is often
C-3 (lodine) Deep Hydrophobic Pocket ]
replaced by aryl groups in
optimized drugs to boost

selectivity (e.g., Akt inhibitors).

Forms a critical halogen bond
with the hinge region
backbone. The large lodine
C-7 (lodine) Solvent/Hinge Interface atom (atomic radius ~1.40 A)
displaces conserved water
molecules, providing an

entropic gain.

Anchors the molecule to the
N-1 (Proton) Hydrogen Bond Donor hinge region (e.g., Valll6

backbone carbonyl).

Comparative Efficacy Data
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The following table synthesizes biological activity data, contrasting the 3,7-diiodo scaffold

against standard halogenated inhibitors.

Table 1: Inhibitory Profiles against Casein Kinase 2 (CK2)

Compound

Structure
Class

IC50 | Ki (CK2)

Selectivity
Profile

Key Limitation

3,7-Diiodo-1H-

indazole

Dihalo-indazole

~1-5 pMwer

Moderate
(Tunable)

Lower potency
than tetra-halo
variants; requires
C3-derivatization
for nanomolar

activity.

TBB

Tetrabromo-

benzotriazole

0.6 - 0.9 pM

Low

(Promiscuous)

Cell permeability
issues;
susceptible to
metabolic

degradation.

TBI

Tetrabromo-

benzimidazole

~ 0.03 uM (Ki)

Moderate

High lipophilicity
(LogP > 5) leads
to aggregation in

assays.

3-Bromo-7-iodo-

indazole

Mixed Dihalo-

indazole

~2 -4 M

Moderate

Used primarily as
a regioselective
synthetic

intermediate.

5,6-Dichloro-1H-

indazole

Dihalo-indazole

>10 uM

Low

Lack of iodine
prevents strong
halogen bonding;
significantly

weaker.

*Note: "Naked" 3,7-diiodoindazole is often a fragment lead. Its derivatives (e.g., 3-(4-

methoxyphenyl)-7-iodo-1H-indazole) can achieve IC50 values < 100 nM.
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Mechanism of Action: The Signaling Logic

The biological activity of these indazoles is not just about "blocking” the pocket; it is about
stabilizing the inactive conformation or mimicking the Adenine ring of ATP.

Pathway Visualization

The diagram below illustrates how 3,7-Diiodo-1H-indazole functions as a scaffold to intercept
kinase signaling, specifically contrasting its "Fragment-Based" logic with the "Bulk-Filling" logic
of TBB.
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Click to download full resolution via product page

Figure 1: Mechanism of Action showing the dual-point interaction (Halogen Bonding +
Gatekeeper Access) of the 3,7-diiodo scaffold versus the bulk-filling mode of TBB.

Detailed Experimental Protocols

To validate the biological activity of 3,7-Diiodo-1H-indazole, use the following self-validating
protocols. These are designed to distinguish true inhibition from aggregation artifacts common
with halogenated compounds.

Protocol A: ADP-Glo™ Kinase Assay (Luminescence)

Standard validation for ATP-competitive inhibition.

o Reagent Prep:
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o Buffer: 40 mM Tris (pH 7.5), 20 mM MgCI2, 0.1 mg/mL BSA, 50 uM DTT.

o Substrate: Casein (1 mg/mL) or specific peptide substrate.

o Enzyme: Recombinant CK2a (5-10 ng per well).

e Compound Handling:

o Dissolve 3,7-Diiodo-1H-indazole in 100% DMSO to 10 mM.

o Prepare serial dilutions (1:3) in DMSO. Critical: Keep final DMSO concentration < 1% to
avoid enzyme denaturation.

e Reaction:

o Add 5 pL Compound + 10 pL Enzyme/Substrate mix. Incubate 10 min at RT (allows
“"induced fit").

o Initiate with 10 uL ATP (at

concentration, typically 10 uM).

o Incubate 45 min at 30°C.

o Detection:

o Add 25 uL ADP-Glo Reagent (depletes unconsumed ATP). Incubate 40 min.

o Add 50 pL Kinase Detection Reagent (converts ADP to ATP -> Luciferase). Incubate 30
min.

o Read Luminescence (RLU).

e Data Analysis:

o Fit data to Sigmoidal Dose-Response (Variable Slope).

o Validation Check: If Hill Slope > 2.0, suspect compound aggregation (false positive). Add
0.01% Triton X-100 and re-test.
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Protocol B: Regioselective Functionalization (Synthesis Check)

If synthesizing the compound to verify regiochemistry (3 vs 7 position).
o Starting Material: 1H-Indazole.
 lodination Step: Treat with

/ KOH in DMF.

o Note: This typically yields 3-iodo-1H-indazole first.

o C-7 Functionalization: Requires directed lithiation or specific electrophilic substitution
conditions (often utilizing steric blocking at other positions) to achieve the 3,7-diiodo pattern.

o Verification: Use 1H-NMR (DMSO-d6). The C-7 proton is absent; look for the distinct
doublet-doublet patterns of H-4, H-5, H-6 (if 3,7-disubstituted).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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